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Compound Focus: Phenylacetone oxime

CAS No.: 13213-36-0

Cat. No.: S626832

Comparison of Basic Properties

The table below summarizes the fundamental chemical and regulatory characteristics of Phenylacetone and

Phenylacetone Oxime for a clear side-by-side overview.

Property Phenylacetone Phenylacetone Oxime
Chemical Phenyl-2-propanone, P2P, Benzyl 1-Phenyl-2-propanone oxime [2]
Names methyl ketone [1]

CAS Number 103-79-7 (from Wikipedia [1]) 13213-36-0 [2]

Molecular Cngoo [l] CnglNO [2]

Formula

Molecular 134.18 g/mol [1] 149.2 g/mol [2]

Weight

Physical Colorless oil [1] Yellow to pale yellow liquid [2]
Appearance

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s626832?utm_src=pdf-body
https://www.smolecule.com/products/s626832?utm_src=pdf-interest
https://www.smolecule.com/products/s626832?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phenylacetone
https://glppharmastandards.com/product-details/Phenylacetone-oxime
https://en.wikipedia.org/wiki/Phenylacetone
https://glppharmastandards.com/product-details/Phenylacetone-oxime
https://en.wikipedia.org/wiki/Phenylacetone
https://glppharmastandards.com/product-details/Phenylacetone-oxime
https://en.wikipedia.org/wiki/Phenylacetone
https://glppharmastandards.com/product-details/Phenylacetone-oxime
https://en.wikipedia.org/wiki/Phenylacetone
https://glppharmastandards.com/product-details/Phenylacetone-oxime
https://www.smolecule.com/products/s626832?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

Property Phenylacetone Phenylacetone Oxime

Primary Precursor for amphetamine and Identified as a major oxidation product from

Significance methamphetamine synthesis [1]; methamphetamine decontamination [3]; a
metabolite of amphetamines [1] metabolite in the biodegradation of

amphetamine [4]

Regulatory Schedule 1l controlled substance in Information not readily available in search
Status the US (as a drug precursor) [1] results

Key Experimental Context and Methodology

A prominent experimental context that distinguishes the two compounds involves the oxidative

decontamination of methamphetamine, where phenylacetone oxime is identified as a major product.

Experimental Workflow: Oxidative Decontamination of
Methamphetamine

The following diagram illustrates the experimental workflow and the relationship between the compounds in

this specific context:
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Start: Contaminated Sample
(Methamphetamine)

[Treatment with Activated HzOz]

(e.g., Bio-Oxygen Chem Decon)

@lucidation of N-oxidation Pathwa}a

Click to download full resolution via product page

Detailed Experimental Protocol

The methodology is based on a study investigating the decontamination of methamphetamine and ephedrine

using a hydrogen peroxide-based product [3].

e Reagents: Methamphetamine hydrochloride, a commercially available H,O,-based decontamination
product (e.g., Bio-Oxygen Chem Decon).
e Procedure:

o The reaction is carried out by treating methamphetamine with the activated hydrogen peroxide
solution.
o The mixture is typically stirred or mixed for a defined period, with the reaction progression
monitored over time.
o The degradation follows pseudo-first-order kinetics, with a reported rate constant of ((1.9 \pm
0.4) \times 107{-2} \text{min}*{-1}) for methamphetamine [3].
¢ Analysis & Identification:
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o Gas Chromatography-Mass Spectrometry (GC-MS): Used to identify the major volatile
product, which was confirmed to be phenylacetone oxime [3].

o Liquid Chromatography-Mass Spectrometry (LC-MS): Employed to detect and identify
various N-oxygenated intermediates formed during the reaction, helping to elucidate the full N-
oxidation decomposition pathway [3].

Interpretation and Research Implications

¢ Metabolic and Environmental Pathways: The formation of phenylacetone oxime in the experiment
above is reminiscent of a known metabolic pathway. In the human liver, the enzyme Flavin-containing
monooxygenase 3 (FMO3) metabolizes amphetamines into phenylacetone, which is further
processed [1]. The oxidative decontamination process appears to mirror this biological N-oxidation

[3].

o Data Gaps and Research Needs: The search results reveal a lack of direct, side-by-side
experimental comparisons of properties like toxicity, stability, and synthetic utility. For a
comprehensive guide, further empirical research would be needed to fill these gaps, particularly
concerning the physical-chemical properties and handling requirements of phenylacetone oxime.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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